Cas no 1251559-04-2 (2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1251559-04-2
• MF: C₂₅H₂₆N₄O₂
• MW: 414.499545574188
• CID: 5435264
• Update Time: 2025-08-05

2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C25H26N4O2/c1-5-28-15-26-23-20(19-9-7-6-8-10-19)13-29(24(23)25(28)31)14-21(30)27-22-17(3)11-16(2)12-18(22)4/h6-13,15H,5,14H2,1-4H3,(H,27,30)
• InChI Key： BYVDMCMKWQCMTB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CN1C2C(=O)N(CC)C=NC=2C(C2=CC=CC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide

Introduction to 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 1251559-04-2)

2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide, also known by its CAS number 1251559-04-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound make it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide includes a pyrrolopyrimidine core with an ethyl substituent at the 3-position and a phenyl group at the 7-position. The acetamide moiety is attached to the 5-position of the pyrrolopyrimidine ring and is further substituted with a 2,4,6-trimethylphenyl group. This intricate structure confers the compound with specific physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

In addition to its antiproliferative properties, 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-(2,4,6-trimethylphenyl)acetamide has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-y l}-N-(2 , 4 , 6 -trimethylphen yl)acetam ide have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 2-{3 - eth yl - 4 - ox o - 7 - phen yl - 3 H , 4 H , 5 H - pyr ro l o [ 3 , 2 - d ] py r im id i n - 5 - y l } - N - ( 2 , 4 , 6 - t r i m e t h y l p h e n y l ) a c e t am i d e, several clinical trials are currently underway. These trials aim to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion, 2-{3 - eth yl - 4 - ox o - 7 - phen yl - 3 H , 4 H , 5 H - pyr ro l o [ 3 , 2 - d ] py r im id i n - 5 - y l } - N - ( 2 , 4 , 6 - t r i m e t h y l p h e n y l ) a c e t am i d e (CAS No. 1251559-04-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Ongoing studies will continue to elucidate its full range of applications and optimize its use in various medical conditions.